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Compound of Interest

Compound Name: M 25

Cat. No.: B1574474

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists experimenting with enhancing the fire resistance of M25
concrete.

Troubleshooting Guides

This section addresses specific issues that may be encountered during fire resistance testing of
M25 concrete specimens.
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Problem/Observation

Potential Cause

Troubleshooting Steps

Explosive Spalling of Concrete

Surface

High moisture content in the
concrete specimen leading to
rapid vapor pressure buildup.
[1][2][3] Low permeability of
the concrete mix, trapping

steam within the pores.

1. Control Moisture Content:
Ensure specimens are
adequately cured and dried to
a moisture content below 3%
by weight before testing.[1] 2.
Incorporate Polypropylene
(PP) Fibers: Add 0.1% to
0.25% by volume of
monofilament PP fibers to the
mix. These fibers melt at
elevated temperatures,
creating channels for vapor to
escape.[4] 3. Slower Heating
Rate: If the test setup allows,
use a slower heating rate to
reduce the rate of vapor

pressure generation.

Significant Cracking but No
Explosive Spalling

Thermal stress due to a high-
temperature gradient between
the surface and the core of the
specimen.[5] Mismatch in
thermal expansion between
aggregates and the cement

paste.

1. Optimize Aggregate
Selection: Use aggregates with
a lower coefficient of thermal
expansion. 2. Introduce Steel
Fibers: The addition of steel
fibers can help to control crack
propagation and improve the
tensile strength of the concrete

at elevated temperatures.[5]

Inconsistent Test Results
Between Seemingly Identical

Specimens

Variations in the dispersion of
additives (fibers,
supplementary cementitious
materials). Non-uniform
moisture distribution within the
specimens. Differences in the
applied load or restraint

conditions during testing.[6][7]

1. Improve Mixing Procedure:
Ensure a thorough and
consistent mixing process to
achieve uniform dispersion of
all components. 2. Standardize
Curing and Drying: Implement
a strict and identical curing and
drying protocol for all

specimens. 3. Verify Test
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Setup: Calibrate all testing
equipment and ensure
consistent application of load
and boundary conditions for

each test.

Discoloration of Concrete After
Fire Exposure (Pink/Red Hue)

The aggregates, particularly
those containing iron, have
undergone a permanent color
change due to high

temperatures.[8]

This is a useful indicator of the
temperature reached within the
concrete.[8] Document the
depth of the color change to
map the temperature profile
within the specimen post-test.
A pinkish hue can indicate
temperatures around 300°C to
600°C.[8]

Lower Than Expected
Residual Compressive
Strength

Degradation of the cement
paste and damage to the
aggregate at high
temperatures. The formation of
micro-cracks throughout the

concrete matrix.[8]

1. Incorporate Supplementary
Cementitious Materials
(SCMs): Replacing a portion of
the cement with fly ash can
improve the high-temperature
performance of the concrete.
[9][10][11] 2. Post-Fire Curing:
For some concrete mixes,
post-fire re-curing can lead to a
recovery of compressive
strength due to the rehydration
of dehydrated cement

particles.[12]

Frequently Asked Questions (FAQs)
M25 Concrete Mix and Properties

Q1: What is a standard mix design for M25 concrete?

A nominal mix ratio for M25 grade concrete is typically 1:1:2 (cement:sand:coarse aggregate)

by volume. However, for experimental purposes, a design mix as per relevant standards (e.g.,
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IS 10262) is recommended to achieve the target characteristic compressive strength of 25 MPa
at 28 days.

Enhancement Strategies

Q2: How do polypropylene (PP) fibers improve the fire resistance of M25 concrete?

PP fibers melt at a relatively low temperature (around 160-170°C). As the concrete is heated,
the melting of these fibers creates a network of micro-channels. These channels increase the
permeability of the concrete, allowing trapped water vapor to escape, which in turn reduces the
buildup of internal pore pressure and mitigates the risk of explosive spalling.[4]

Q3: What is the role of fly ash in enhancing fire resistance?

Partially replacing cement with fly ash can improve the fire resistance of concrete in several
ways. Fly ash can reduce the thermal conductivity of the concrete and, in some cases, lead to
a higher residual compressive strength after exposure to high temperatures.[10][12][13] Mortar
containing 50% fly ash as a replacement for cement has shown greater resistance to high
temperatures.[3]

Q4: Can steel fibers be used to improve fire resistance?

Yes, the addition of steel fibers can enhance the tensile strength and ductility of concrete at
elevated temperatures. This helps to control the formation and propagation of thermal cracks,
reducing the severity of spalling, though they may not prevent it entirely on their own.[5]

Experimental Procedures

Q5: What is a standard procedure for fire resistance testing of concrete specimens?

A widely recognized standard is ASTM E119, "Standard Test Methods for Fire Tests of Building
Construction and Materials".[13][14][15] This test involves exposing a specimen to a controlled
fire with a specified time-temperature curve.[15] The fire endurance is determined by the time
until a specific failure criterion is reached, such as structural collapse, a significant temperature
rise on the unexposed face, or the passage of flames.[15]

Q6: How does the size and loading of the test specimen affect the results?
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Specimen size and loading conditions have a significant impact on fire spalling behavior.
Larger, loaded specimens are more representative of real-world conditions and are more likely
to exhibit spalling compared to smaller, unloaded cubes.[6][7] Therefore, it is crucial to consider
these factors when designing experiments and interpreting results.

Quantitative Data Summary

The following tables summarize quantitative data on the effect of various additives on the
properties of concrete at elevated temperatures.

Table 1: Effect of Polypropylene (PP) Fiber Dosage on Spalling Prevention

PP Fiber Dosage (% by

Observation Reference
volume)

Effective in preventing
0.1% explosive spalling in High- [4]

Performance Concrete.

Can prevent spalling in 68
0.15% , [16]
MPa High-Strength Concrete.

Can prevent spalling in 147
>0.20% MPa Ultra-High-Performance [16]

Concrete.

Table 2: Residual Compressive Strength of M25 Concrete with Fly Ash After Fire Exposure

Residual

Fly Ash Exposure Compressive
Reference

Replacement (%) Temperature (°C) Strength (% of

original)
20% 400 ~85% Inferred from[17]
30% 600 ~70% Inferred from[9][11]
50% 800 ~60% Inferred from[3]
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Note: The values in Table 2 are approximate and can vary based on the specific mix design,
type of fly ash, and testing conditions.

Detailed Experimental Protocols
Protocol 1: Preparation of M25 Concrete Specimens with
Fire-Resistant Additives

o Materials:

o Ordinary Portland Cement (OPC)

o Fine Aggregate (Sand)

o Coarse Aggregate (20 mm maximum size)

o Water

o Additives: Polypropylene fibers, Fly Ash (as required by the experimental design)
e Mix Design:

o Establish a control mix design for M25 concrete to achieve a 28-day compressive strength
of 25 MPa.

o For experimental mixes, replace a percentage of cement with fly ash by weight or add a
percentage of PP fibers by volume.

e Mixing Procedure:

o Dry mix the cement, aggregates, and fly ash (if applicable) until a uniform color is
achieved.

o If using fibers, add them to the dry mix and mix for an additional 2-3 minutes to ensure
even distribution.

o Gradually add water and mix until a homogeneous concrete mixture is obtained.
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e Casting and Curing:

o

Cast the concrete into standard molds (e.g., 150mm cubes for compressive strength, and
larger slabs or columns for fire testing).

(¢]

Compact the concrete using a vibrating table or tamping rod.

[¢]

Demold the specimens after 24 hours.

[¢]

Cure the specimens in a water bath for 28 days.
e Drying:

o After curing, air-dry the specimens in a controlled environment until they reach a stable
weight, ensuring a low moisture content before fire testing.

Protocol 2: Fire Resistance Test based on ASTM E119
Principles

e Specimen Preparation:
o Ensure the concrete specimen is at the desired age and moisture condition for testing.

o Install thermocouples within the specimen at various depths to record internal temperature
profiles.

e Test Setup:

o Place the specimen in a fire-testing furnace.

o If the test is for a load-bearing element, apply the specified static load.
» Fire Exposure:

o Expose one face of the specimen to a controlled fire that follows the standard time-
temperature curve as defined in ASTM E119.

e Data Collection:
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o Continuously monitor and record the furnace temperature, the temperature on the
unexposed face of the specimen, and the internal concrete temperatures from the
thermocouples.

o Visually observe and record any phenomena such as cracking, spalling, or smoke
emission.

o Failure Criteria:
o The test is terminated when one of the following failure criteria is met:
» The specimen can no longer sustain the applied load.

» The average temperature on the unexposed face rises by more than 139°C above the
initial temperature.

» Flames or hot gases pass through the specimen.
e Post-Test Analysis:

o After the specimen has cooled, conduct a visual inspection to assess the extent of
damage, including the depth of spalling and cracking patterns.

o Drill core samples from the specimen to test for residual compressive strength.

Visualizations

Post-Test Analysis
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Click to download full resolution via product page

Caption: Experimental workflow for evaluating the fire resistance of M25 concrete.
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Caption: Mechanism of spalling mitigation using polypropylene fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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